Cas no 2225174-69-4 (4-Chloro-3-methoxy-6-methylphenylboronic acid)

• Product Name: 4-Chloro-3-methoxy-6-methylphenylboronic acid
• CAS No: 2225174-69-4
• MF: C₈H₁₀BClO₃
• MW: 200.43
• CID: 5144238
• PubChem ID: 133661974
• Update Time: 2025-08-05

4-Chloro-3-methoxy-6-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methoxy-6-methylphenylboronic acid
• Boronic acid, B-(4-chloro-5-methoxy-2-methylphenyl)-
• (4-Chloro-5-methoxy-2-methylphenyl)boronic acid
• 2225174-69-4

• Inchi： 1S/C8H10BClO3/c1-5-3-7(10)8(13-2)4-6(5)9(11)12/h3-4,11-12H,1-2H3
• InChI Key： TUDVNLWKCVIZCP-UHFFFAOYSA-N
• SMILES： B(C1=CC(OC)=C(Cl)C=C1C)(O)O

Computed Properties

• Exact Mass: 200.0411520g/mol
• Monoisotopic Mass: 200.0411520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-Chloro-3-methoxy-6-methylphenylboronic acid

Introduction to 4-Chloro-3-methoxy-6-methylphenylboronic acid (CAS No: 2225174-69-4)

4-Chloro-3-methoxy-6-methylphenylboronic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2225174-69-4, is a derivative of biphenyl with distinct functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and methoxy substituents, combined with a boronic acid moiety, endows this molecule with unique reactivity and potential applications in medicinal chemistry.

The 4-Chloro-3-methoxy-6-methylphenylboronic acid molecule exhibits a phenolic boronic acid structure, which is well-known for its role in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone in modern synthetic organic chemistry, particularly in the construction of complex molecular frameworks found in pharmaceuticals. The boronic acid group serves as a versatile handle for further functionalization, enabling chemists to link this compound to a wide array of other molecules through palladium-catalyzed processes.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. The specific arrangement of substituents in 4-Chloro-3-methoxy-6-methylphenylboronic acid makes it an intriguing candidate for designing small molecules with potential biological activity. For instance, studies have explored its utility in the synthesis of inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammation.

One of the most compelling aspects of 4-Chloro-3-methoxy-6-methylphenylboronic acid is its role as a precursor in the development of targeted drug therapies. The chloro and methoxy groups provide points for further derivatization, allowing researchers to fine-tune the electronic and steric properties of the molecule. This flexibility is crucial for optimizing drug-like properties such as solubility, bioavailability, and binding affinity to biological targets.

Recent advancements in computational chemistry have further enhanced the understanding of how 4-Chloro-3-methoxy-6-methylphenylboronic acid behaves in various chemical environments. Molecular modeling studies have revealed that the compound can adopt multiple conformations depending on its surroundings, which could influence its reactivity and interaction with other molecules. These insights are invaluable for designing experiments aimed at maximizing yield and efficiency in synthetic protocols.

The pharmaceutical industry has shown particular interest in boronic acid derivatives due to their broad spectrum of biological activities. 4-Chloro-3-methoxy-6-methylphenylboronic acid is no exception, with preliminary studies suggesting potential applications as an antiviral or anti-inflammatory agent. The ability to modify its structure allows for the exploration of diverse pharmacological profiles, making it a promising scaffold for drug discovery efforts.

From a synthetic chemistry perspective, 4-Chloro-3-methoxy-6-methylphenylboronic acid offers a rich platform for exploring new reaction pathways and methodologies. Researchers are continually seeking innovative ways to leverage its unique reactivity, particularly in cross-coupling reactions that form carbon-carbon bonds essential for constructing complex organic molecules. The compound's stability under various conditions also makes it suitable for large-scale preparations required for industrial applications.

The environmental impact of chemical synthesis is another area where compounds like 4-Chloro-3-methoxy-6-methylphenylboronic acid play a significant role. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. By optimizing reaction conditions and utilizing efficient catalysts, chemists can make the process more sustainable while maintaining high yields and purity standards.

In conclusion, 4-Chloro-3-methoxy-6-methylphenylboronic acid (CAS No: 2225174-69-4) is a multifaceted compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features make it an excellent candidate for developing novel therapeutic agents and advanced materials. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation in the chemical sciences.